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Introduction

Super-resolution microscopy (SRM) has overcome the diffraction limit of light, enabling the
visualization of subcellular structures with nanoscale precision[1][2]. Achieving this level of
detail is critically dependent on the quality of fluorescent labeling[1]. Cyanine5.5 (Cy5.5) alkyne
is a near-infrared (NIR) fluorescent dye that offers exceptional brightness and photostability,
making it a valuable tool for advanced imaging applications[3][4]. Its alkyne functional group
allows for highly specific and efficient covalent attachment to azide-modified biomolecules via
the copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC), a bioorthogonal reaction
commonly known as "click chemistry”[5][6]. This application note provides detailed protocols for
using Cy5.5 alkyne to label cellular targets for super-resolution imaging by direct Stochastic
Optical Reconstruction Microscopy (dSTORM).

Key Features of Cyanine5.5 Alkyne

e Near-Infrared Emission: Minimizes autofluorescence from biological specimens, leading to a
high signal-to-noise ratio[3].
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» High Photostability and Brightness: Well-suited for imaging low-abundance targets and for
the demanding illumination conditions of super-resolution microscopy|[7].

» Bioorthogonal Labeling: The alkyne group reacts selectively with azides via click chemistry,
ensuring specific labeling of the target molecule with minimal off-target effects[6][8].

e pH Insensitivity: Maintains consistent fluorescence in a wide physiological pH range (pH 4 to
10)[3][7].

e Proven Efficacy in dSTORM: Cyanine dyes are among the best photoswitchable
fluorophores for dASTORM, exhibiting robust blinking properties and high photon counts[9][10]
[11].

Photophysical and Chemical Properties

The properties of Cyanine5.5 make it an excellent candidate for fluorescence imaging. It is
spectrally similar to other common dyes like Alexa Fluor® 680 and DyLight® 680[3].

Property Value Reference
Excitation Maximum (Aex) ~675 - 684 nm [5][12]
Emission Maximum (Aem) ~694 - 710 nm [5][12]
Molar Extinction Coefficient (g) 190,000 M—tcm™1 [12]
Quantum Yield (P) 0.28 [12]
Reactive Group Terminal Alkyne [3][8]

) Copper-Catalyzed Azide-
Reaction L [31[6]
Alkyne Cycloaddition (CUAAC)

o Alexa Fluor® 680, DyLight®
Spectrally Similar Dyes [3]
680, IRDye® 680

Principle of Labeling: Click Chemistry

Labeling with Cy5.5 alkyne is achieved through the copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC). This reaction forms a stable triazole linkage between the alkyne group
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on the dye and an azide group introduced into a target biomolecule[6]. The azide can be
incorporated into proteins, glycans, or nucleic acids using metabolic labeling with azide-
functionalized precursors[13][14]. The reaction is highly efficient and can be performed in
complex biological environments, including inside fixed and permeabilized cells[6][14]. The use
of a copper-chelating ligand, such as THPTA, is recommended to increase reaction efficiency
and protect biological samples from copper-induced damage[13][14].
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Figure 1. Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction for labeling.

Experimental Workflow for Super-Resolution
Microscopy

The overall process involves introducing an azide handle into the cellular target of interest,
followed by fixation, permeabilization, click-labeling with Cy5.5 alkyne, and finally, super-

resolution imaging.
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(e.g., PFA & Triton X-100)

3. Click Reaction
(Incubate with Cy5.5 Alkyne + Catalyst Mix)

4. Washing

(Remove unreacted dye and catalyst)

5. Sample Mounting
(Prepare for microscopy in STORM buffer)

6. dSTORM Imaging
(Acquire single-molecule localization data)

7. Image Reconstruction
(Generate super-resolved image from localizations)
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Figure 2. Experimental workflow for labeling and dSTORM imaging with Cy5.5 alkyne.

Protocols
Protocol 1: Metabolic Labeling and Cell Preparation

This protocol describes the introduction of azide groups into cellular proteins using an azide-
modified amino acid analog, L-azidohomoalanine (AHA). This method can be adapted for other
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azide precursors like azido sugars (e.g., Ac4GalNAz) for glycan labeling[13].
Materials:

o Cells of interest cultured on imaging-grade glass-bottom dishes or coverslips.
» Methionine-free cell culture medium.

e L-azidohomoalanine (AHA).

o Phosphate-Buffered Saline (PBS).

 Fixation Buffer: 3-4% Paraformaldehyde (PFA) in PBS.

o Permeabilization Buffer: 0.1-0.2% Triton™ X-100 in PBS.

e Quenching Buffer: 100 mM Glycine or 0.1% NaBHa in PBS.

Procedure:

Replace the standard culture medium with methionine-free medium and incubate the cells
for 1 hour to deplete endogenous methionine.

o Add AHA to the methionine-free medium to a final concentration of 25-50 pM.

 Incubate the cells for 4-24 hours to allow for the incorporation of AHA into newly synthesized
proteins.

e Wash the cells three times with warm PBS.
o Fix the cells with Fixation Buffer for 10-15 minutes at room temperature[15].
e Wash the cells three times with PBS.

o Optional but recommended: Quench the excess PFA with Quenching Buffer for 5-7 minutes
to reduce background fluorescence[15].

o Wash the cells three times with PBS.
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e Permeabilize the cells with Permeabilization Buffer for 10-15 minutes at room
temperature[15].

o Wash the cells three times with PBS. The sample is now ready for click labeling.

Protocol 2: CUAAC Click Labeling with Cyanine5.5
Alkyne

This protocol uses a pre-mixed catalyst solution to label the azide-modified proteins with Cy5.5
alkyne. All steps should be performed while protecting the sample from light.

Materials:
o Azide-labeled cells on coverslips (from Protocol 1).
e Cyanine5.5 alkyne stock solution (e.g., 1-10 mM in DMSO).

o Click Reaction Cocktail (prepare fresh):

[¢]

Copper(ll) Sulfate (CuSOa) solution (e.g., 20 mM in water).

o

Copper-chelating ligand solution (e.g., 100 mM THPTA in water).

o

Sodium Ascorbate solution (e.g., 200 mM in water, prepared immediately before use).
o PBS.
Procedure:

o Prepare the Click Reaction Cocktail. For a final volume of 200 uL per coverslip, mix the
components in the following order to achieve the desired final concentrations:

o 150 pL PBS.
o Cyanineb.5 alkyne to a final concentration of 2-20 uM.

o Sodium Ascorbate to a final concentration of 2.5-5 mM[13].
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o THPTA ligand to a final concentration of 250-500 uM[13].

o CuSOa to a final concentration of 50-100 puM[13]. Vortex briefly after each addition.

» Remove the PBS from the coverslip and immediately add the Click Reaction Cocktail.
 Incubate for 30-60 minutes at room temperature, protected from light.
o Wash the cells extensively (at least 5 times) with PBS to remove all unreacted components.

o The sample can be stored in PBS at 4°C for a short period before imaging.

Protocol 3: dASTORM Super-Resolution Imaging

Materials:
o Labeled cells on coverslips (from Protocol 2).

o STORM Imaging Buffer (prepare fresh):

[¢]

Buffer A: 10 mM Tris-HCI (pH 8.0) with 50 mM NacCl.

o

Buffer B: 50 mM Tris-HCI (pH 8.0) with 10 mM NaCl and 10% (w/v) glucose.

GLOX solution: 14 mg Glucose Oxidase + 50 pL Catalase in 200 pL of Buffer A. Store at

[e]

4°C for up to one week][9].

[e]

1 M MEA (cysteamine) solution in HCI (pH 7.5-8.5). Store aliquots at -20°C[9].

o

To prepare the final imaging buffer, add 10 pL of GLOX solution and 10 pL of 1 M MEA to
1 mL of Buffer B.

Procedure:
e Mount the coverslip onto a microscope slide with a chamber or onto a clean imaging dish.

» Remove the PBS and add the freshly prepared STORM Imaging Buffer[16]. Seal the
chamber to prevent oxygen re-entry.
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Place the sample on a super-resolution microscope equipped for dASTORM (e.g., with TIRF
illumination and appropriate laser lines).

Use a ~647 nm laser for excitation and to drive the Cy5.5 dye into a dark state[10][16]. The
power should be high enough to achieve single-molecule blinking (e.g., 0.5-2 kW/cm?2).

A lower power ~405 nm laser can be used intermittently to assist in reactivating the Cy5.5
fluorophores from the dark state back to an emissive state, although for dASTORM with thiols,
this is not always necessary[10].

Acquire a time-series of 10,000-50,000 frames with a high-sensitivity camera (e.g., EMCCD
or sCMOS) at a high frame rate (e.g., 50-100 Hz).

Analyze the acquired image stack using appropriate localization software (e.g.,
ThunderSTORM, rapidSTORM, or commercial software) to identify the precise coordinates
of each single-molecule blinking event.

Render the final super-resolution image from the table of localizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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